Cas no 1351373-76-6 (4-(Cyclopropylcarbamoyl)-2-methoxyphenylboronic acid)

• Product Name: 4-(Cyclopropylcarbamoyl)-2-methoxyphenylboronic acid
• CAS No: 1351373-76-6
• MF: C₁₁H₁₄BNO₄
• MW: 235.044163227081
• MDL: MFCD23162167
• CID: 5073771
• Update Time: 2025-06-09

4-(Cyclopropylcarbamoyl)-2-methoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Cyclopropylcarbamoyl)-2-methoxyphenylboronic acid
• (4-(cyclopropylcarbamoyl)-2-methoxyphenyl)boronic acid

• MDL： MFCD23162167
• Inchi： 1S/C11H14BNO4/c1-17-10-6-7(2-5-9(10)12(15)16)11(14)13-8-3-4-8/h2,5-6,8,15-16H,3-4H2,1H3,(H,13,14)
• InChI Key： YUROUWWCCSZTIP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(B(O)O)=C(C=1)OC)NC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 283
• Topological Polar Surface Area: 78.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-(Cyclopropylcarbamoyl)-2-methoxyphenylboronic acid

Comprehensive Overview of 4-(Cyclopropylcarbamoyl)-2-methoxyphenylboronic acid (CAS No. 1351373-76-6)

4-(Cyclopropylcarbamoyl)-2-methoxyphenylboronic acid (CAS No. 1351373-76-6) is a specialized boronic acid derivative widely utilized in pharmaceutical research, organic synthesis, and material science. This compound features a unique molecular structure combining a cyclopropylcarbamoyl group and a methoxyphenylboronic acid moiety, making it a valuable intermediate in Suzuki-Miyaura cross-coupling reactions. Its applications span drug discovery, agrochemical development, and advanced material design, aligning with current trends in green chemistry and sustainable synthesis.

The growing demand for boronic acid-based compounds like 4-(Cyclopropylcarbamoyl)-2-methoxyphenylboronic acid is driven by their versatility in forming carbon-carbon bonds, a critical step in synthesizing complex molecules. Researchers frequently search for "boronic acid applications in drug discovery" or "how to optimize Suzuki coupling reactions," reflecting its relevance in modern chemistry. This compound’s stability and reactivity under mild conditions make it ideal for high-throughput screening and catalysis, addressing industry needs for efficiency and scalability.

From a structural perspective, the cyclopropyl ring in 4-(Cyclopropylcarbamoyl)-2-methoxyphenylboronic acid introduces steric and electronic effects that enhance selectivity in cross-coupling reactions. This property is particularly valuable in designing kinase inhibitors and bioconjugates, topics frequently explored in cancer research and precision medicine. Users often inquire about "role of boronic acids in targeted therapy" or "improving reaction yields with boronate esters," underscoring its interdisciplinary importance.

In material science, 4-(Cyclopropylcarbamoyl)-2-methoxyphenylboronic acid contributes to the development of organic electronic devices and sensors. Its ability to form stable complexes with diols and other functional groups makes it a candidate for glucose sensing and molecular recognition systems. Searches like "boronic acid sensors for biomedical applications" highlight its potential in wearable health tech and point-of-care diagnostics, aligning with the rise of personalized healthcare.

Quality control and synthesis optimization are critical for 4-(Cyclopropylcarbamoyl)-2-methoxyphenylboronic acid, as impurities can affect downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to ensure purity. Queries like "analytical methods for boronic acid derivatives" or "handling moisture-sensitive boronic acids" reflect practical challenges addressed in recent literature.

In summary, 4-(Cyclopropylcarbamoyl)-2-methoxyphenylboronic acid (CAS No. 1351373-76-6) bridges multiple scientific domains, from medicinal chemistry to advanced materials. Its adaptability to green synthesis protocols and relevance to cutting-edge research ensure continued interest. By addressing common search queries and industry trends, this overview highlights its significance while adhering to SEO best practices for technical content.